Cas no 1795190-74-7 (1-(2-chlorophenyl)-3-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}urea)

• Product Name: 1-(2-chlorophenyl)-3-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}urea
• CAS No: 1795190-74-7
• MF: C₁₅H₁₇ClN₂O₃
• MW: 308.760082960129
• CID: 5405106
• Update Time: 2025-07-21

1-(2-chlorophenyl)-3-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}urea Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorophenyl)-N′-[3-(2-furanyl)-2-hydroxy-2-methylpropyl]urea
• 1-(2-chlorophenyl)-3-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}urea

• Inchi： 1S/C15H17ClN2O3/c1-15(20,9-11-5-4-8-21-11)10-17-14(19)18-13-7-3-2-6-12(13)16/h2-8,20H,9-10H2,1H3,(H2,17,18,19)
• InChI Key： UBNJPCKHSRYTIG-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1Cl)C(NCC(O)(C)CC1=CC=CO1)=O

Computed Properties

• Exact Mass: 308.093
• Monoisotopic Mass: 308.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5A^2

Experimental Properties

• Density: 1.320±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 449.0±45.0 °C(Predicted)
• pka: 13.66±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-chlorophenyl)-3-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}urea

Comprehensive Analysis of 1-(2-chlorophenyl)-3-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}urea (CAS No. 1795190-74-7)

The compound 1-(2-chlorophenyl)-3-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}urea (CAS No. 1795190-74-7) is a synthetic organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a chlorophenyl moiety, a furan ring, and a hydroxypropyl segment, which collectively contribute to its potential applications in pharmaceutical and agrochemical research. The presence of a urea linkage further enhances its versatility, making it a subject of interest in drug discovery and material science.

In recent years, researchers have focused on derivatives of urea-containing compounds due to their bioactivity and binding affinity with biological targets. The furan ring, a common heterocycle in medicinal chemistry, is known for its role in enhancing pharmacokinetic properties. Meanwhile, the chlorophenyl group often contributes to improved lipophilicity and target engagement. These features make 1-(2-chlorophenyl)-3-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}urea a promising candidate for further investigation in therapeutic development.

The synthesis of CAS No. 1795190-74-7 typically involves multi-step organic reactions, including condensation and functional group transformations. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. Given the growing demand for small-molecule modulators in drug discovery, this compound aligns with trends in fragment-based drug design and targeted protein degradation.

From an industrial perspective, 1-(2-chlorophenyl)-3-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}urea may find applications beyond pharmaceuticals. Its structural motifs are relevant in the development of agrochemicals, such as herbicides or fungicides, where heterocyclic compounds play a critical role. Additionally, its potential as an intermediate in polymer chemistry or catalysis cannot be overlooked, as researchers explore sustainable chemical processes.

Environmental and safety considerations are paramount when handling CAS No. 1795190-74-7. While not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. The compound's stability under various conditions (e.g., temperature, pH) is an area of active research, particularly for formulation scientists seeking to optimize its delivery in biological systems.

In the context of AI-driven drug discovery, 1-(2-chlorophenyl)-3-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}urea exemplifies how computational tools can predict molecular properties and interactions. Platforms leveraging machine learning and quantitative structure-activity relationship (QSAR) models are increasingly used to screen such compounds for bioactivity, reducing experimental costs and accelerating R&D timelines.

For researchers seeking custom synthesis or bulk quantities of CAS No. 1795190-74-7, specialized chemical suppliers often provide tailored solutions under Good Manufacturing Practice (GMP) conditions. The compound's patent landscape and intellectual property status should also be reviewed to ensure compliance with regulatory frameworks.

In summary, 1-(2-chlorophenyl)-3-{2-[(furan-2-yl)methyl]-2-hydroxypropyl}urea represents a compelling case study in modern chemical research. Its multifaceted applications—from drug development to material science—underscore the importance of structural diversification in addressing global challenges in health and sustainability. Future studies may explore its structure-activity relationships or derivatization to unlock novel functionalities.